Cas no 2639436-98-7 (tert-butyl 2-(methoxymethyl)-2,3-dihydro-1H-indole-2-carboxylate)

• Product Name: tert-butyl 2-(methoxymethyl)-2,3-dihydro-1H-indole-2-carboxylate
• CAS No: 2639436-98-7
• MF: C₁₅H₂₁NO₃
• MW: 263.332144498825
• CID: 5665279
• PubChem ID: 165896697
• Update Time: 2025-07-22

tert-butyl 2-(methoxymethyl)-2,3-dihydro-1H-indole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-(methoxymethyl)-2,3-dihydro-1H-indole-2-carboxylate
• 2639436-98-7
• EN300-27730175

• Inchi： 1S/C15H21NO3/c1-14(2,3)19-13(17)15(10-18-4)9-11-7-5-6-8-12(11)16-15/h5-8,16H,9-10H2,1-4H3
• InChI Key： NULKHMZCYZHGHS-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(C1(COC)CC2C=CC=CC=2N1)=O

Computed Properties

• Exact Mass: 263.15214353g/mol
• Monoisotopic Mass: 263.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 47.6Ų

Additional information on tert-butyl 2-(methoxymethyl)-2,3-dihydro-1H-indole-2-carboxylate

Comprehensive Overview of tert-butyl 2-(methoxymethyl)-2,3-dihydro-1H-indole-2-carboxylate (CAS No. 2639436-98-7)

tert-butyl 2-(methoxymethyl)-2,3-dihydro-1H-indole-2-carboxylate (CAS No. 2639436-98-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This indole derivative is characterized by its unique molecular structure, featuring a tert-butyl ester group and a methoxymethyl substituent. Its versatility in synthetic chemistry makes it a valuable intermediate for the development of novel bioactive molecules.

The compound's CAS number 2639436-98-7 is often searched in scientific databases, reflecting its relevance in drug discovery and material science. Researchers frequently explore its potential as a building block for heterocyclic compounds, which are pivotal in designing kinase inhibitors and central nervous system (CNS) therapeutics. The methoxymethyl moiety enhances solubility, a critical factor in optimizing drug-like properties.

In recent years, the demand for indole-based intermediates like tert-butyl 2-(methoxymethyl)-2,3-dihydro-1H-indole-2-carboxylate has surged due to their role in green chemistry applications. Sustainable synthesis methods, such as catalysis and microwave-assisted reactions, are now being applied to produce this compound efficiently. These advancements align with the global push toward environmentally friendly manufacturing processes.

Another trending topic linked to this compound is its potential in proteolysis-targeting chimeras (PROTACs), a revolutionary approach in targeted protein degradation. The tert-butyl ester group in CAS 2639436-98-7 serves as a protective handle for further functionalization, enabling the creation of bifunctional molecules. This has sparked discussions in medicinal chemistry forums and patent literature.

From an analytical perspective, tert-butyl 2-(methoxymethyl)-2,3-dihydro-1H-indole-2-carboxylate is often characterized using NMR spectroscopy and high-resolution mass spectrometry (HRMS). These techniques confirm its purity and structural integrity, which are essential for reproducibility in research. The compound's stability under ambient conditions further adds to its practicality in laboratory settings.

In summary, tert-butyl 2-(methoxymethyl)-2,3-dihydro-1H-indole-2-carboxylate (CAS No. 2639436-98-7) exemplifies the intersection of innovation and utility in modern chemistry. Its applications span drug development, catalysis, and sustainable synthesis, making it a compound of enduring interest to scientists worldwide.